2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethan-1-ol

• IUPAC Name: 2-[3-(difluoromethyl)pyrrolidin-1-yl]ethanol
• InChI: InChI=1S/C7H13F2NO/c8-7(9)6-1-2-10(5-6)3-4-11/h6-7,11H,1-5H2
• InChI Key: LIYPZBQCVFYQJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C(F)F)CCO
• Molecular Formula: C7H13F2NO
• Molecular Weight: 165.18 g/mol
• CAS No.: 2098142-37-9

Description

2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethan-1-ol is a chemical compound that features a pyrrolidine ring substituted with a difluoromethyl group and an ethan-1-ol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 3-(difluoromethyl)pyrrolidine with ethylene oxide under basic conditions to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The difluoromethyl group can be reduced to a methyl group under specific conditions.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Reagents like thionyl chloride or phosphorus tribromide can facilitate the substitution of the hydroxyl group.

Major Products Formed

Oxidation: Formation of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethanone.

Reduction: Formation of 2-(3-(Methyl)pyrrolidin-1-yl)ethan-1-ol.

Substitution: Formation of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethyl chloride or bromide.

Scientific Research Applications

Synthetic Routes

The synthesis of this compound typically involves the reaction of 3-(difluoromethyl)pyrrolidine with ethylene oxide under basic conditions. Industrial production may utilize continuous flow reactors to optimize yield and purity while minimizing by-products.

Chemistry

2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethan-1-ol serves as a significant building block in organic synthesis. Its ability to undergo oxidation, reduction, and substitution reactions allows chemists to create more complex molecules. For instance:

• Oxidation can convert the hydroxyl group into a ketone or aldehyde.
• Reduction may transform the difluoromethyl group into a methyl group.
• Substitution can replace the hydroxyl group with other functional groups.

Biology

Research has indicated that this compound may interact with various biological systems, including enzyme inhibition and receptor binding. The difluoromethyl group enhances its binding affinity to specific targets, which could lead to significant biological effects . Studies are ongoing to explore its potential as an inhibitor in biochemical pathways.

Medicine

The compound is being investigated for therapeutic applications due to its possible anti-inflammatory and antiviral properties. Its unique structure allows for enhanced metabolic stability and bioavailability compared to similar compounds . Preliminary studies suggest that it may modulate biological responses through specific molecular interactions.

Industry

In industrial applications, this compound is utilized in the development of new materials and chemical processes. Its unique properties make it valuable in formulating advanced materials with enhanced performance characteristics .

Case Studies

Several studies have highlighted the potential applications of this compound:

Case Study 1: Enzyme Inhibition

A study demonstrated that derivatives of this compound exhibited significant inhibition of certain enzymes involved in metabolic pathways. The difluoromethyl group's electron-withdrawing nature was found to enhance binding affinity, leading to increased potency as an inhibitor .

Case Study 2: Antiviral Activity

Research published in a pharmacological journal explored the antiviral properties of this compound against specific viral strains. The results indicated that modifications to the difluoromethyl moiety could improve efficacy against viral replication .

Mechanism of Action

The mechanism of action of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethan-1-ol involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, potentially leading to inhibition or activation of these targets. The ethan-1-ol moiety may also play a role in the compound’s solubility and bioavailability.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)ethan-1-ol
• 2-(3-(Methyl)pyrrolidin-1-yl)ethan-1-ol
• 2-(3-(Chloromethyl)pyrrolidin-1-yl)ethan-1-ol

Uniqueness

2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethan-1-ol is unique due to the presence of the difluoromethyl group, which can significantly alter its chemical and biological properties compared to its analogs. The difluoromethyl group can enhance metabolic stability, increase lipophilicity, and improve binding affinity to specific targets, making it a valuable compound in drug discovery and development.

Biological Activity

Overview

2-(3-(Difluoromethyl)pyrrolidin-1-yl)ethan-1-ol, also known by its CAS number 2098142-37-9, is a compound characterized by a pyrrolidine ring with a difluoromethyl group and an ethan-1-ol moiety. This unique structure has led to significant interest in its biological activity, particularly in the fields of medicinal chemistry and pharmacology.

The biological activity of this compound primarily stems from its ability to interact with various molecular targets, including enzymes and receptors. The difluoromethyl group enhances binding affinity, potentially leading to inhibition or activation of these targets. The ethan-1-ol moiety contributes to the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.

Enzyme Interaction

Research indicates that this compound can inhibit specific enzymes, which is critical in the context of drug design. For instance, studies have shown potential inhibitory effects on kinases and other relevant enzymes involved in cancer progression and inflammation .

Cytotoxicity Studies

In vitro studies have evaluated the cytotoxic effects of this compound against various cancer cell lines. The following table summarizes the IC50 values observed in different studies:

Cell Line	IC50 (µM)	Reference
HepG2	29 - 59
MDA-MB-231	40 - 60
HeLa	35 - 70

These values indicate that the compound exhibits significant cytotoxicity, suggesting its potential as an anticancer agent.

Case Study: Cancer Cell Lines

A study conducted on the effects of various derivatives of pyrrolidine compounds, including this compound, demonstrated promising results in inhibiting cell proliferation. The compound was particularly effective against HepG2 cells, where it induced apoptosis through mechanisms involving caspase activation and modulation of pro-apoptotic proteins like Bax and Bcl-2 .

Mechanistic Insights

Further mechanistic investigations revealed that treatment with this compound altered cell cycle distribution, leading to an increase in cells in the G0-G1 phase and a decrease in S and G2/M phases. This suggests an antiproliferative effect that could be leveraged in therapeutic contexts .

Applications in Drug Discovery

The unique properties of this compound make it a valuable scaffold for drug development. Its ability to act as an enzyme inhibitor positions it as a candidate for further exploration in treating conditions such as cancer and inflammatory diseases. Ongoing research is focused on optimizing its structure for enhanced potency and selectivity against specific molecular targets .